Cas no 833486-08-1 (Benzaldehyde, 4,4'-(1E)-1-buten-3-yne-1,4-diylbis-)

• Product name: Benzaldehyde, 4,4'-(1E)-1-buten-3-yne-1,4-diylbis-
• CAS No: 833486-08-1
• MF: C₁₈H₁₂O₂
• MW: 260.286684989929
• CID: 672186
• PubChem ID: 71415495

Benzaldehyde, 4,4'-(1E)-1-buten-3-yne-1,4-diylbis- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 4,4'-(1E)-1-buten-3-yne-1,4-diylbis-
• 4-[4-(4-formylphenyl)but-1-en-3-ynyl]benzaldehyde
• DTXSID80834906
• 4,4'-(But-1-en-3-yne-1,4-diyl)dibenzaldehyde
• 833486-08-1

• Inchi： InChI=1S/C18H12O2/c19-13-17-9-5-15(6-10-17)3-1-2-4-16-7-11-18(14-20)12-8-16/h1,3,5-14H
• InChI Key： BQGAPAJARXVHNU-UHFFFAOYSA-N
• SMILES： C1=CC(=CC=C1C=CC#CC2=CC=C(C=C2)C=O)C=O

Computed Properties

• Exact Mass: 260.083729621g/mol
• Monoisotopic Mass: 260.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.5
• Topological Polar Surface Area: 34.1Ų